Cas no 444102-54-9 (4-(2-methylphenyl)oxane-2,6-dione)

• Product Name: 4-(2-methylphenyl)oxane-2,6-dione
• CAS No: 444102-54-9
• MF: C₁₂H₁₂O₃
• MW: 204.221883773804
• CID: 6293182
• PubChem ID: 82126207
• Update Time: 2025-10-30

4-(2-methylphenyl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylphenyl)oxane-2,6-dione
• SCHEMBL657344
• QLBISGTXZJYPQE-UHFFFAOYSA-N
• 444102-54-9
• EN300-1833219
• 3-(2-methylphenyl)glutaric anhydride

• Inchi： 1S/C12H12O3/c1-8-4-2-3-5-10(8)9-6-11(13)15-12(14)7-9/h2-5,9H,6-7H2,1H3
• InChI Key： QLBISGTXZJYPQE-UHFFFAOYSA-N
• SMILES： O1C(CC(C2C=CC=CC=2C)CC1=O)=O

Computed Properties

• Exact Mass: 204.078644241g/mol
• Monoisotopic Mass: 204.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones

Additional information on 4-(2-methylphenyl)oxane-2,6-dione

4-(2-Methylphenyl)oxane-2,6-dione: A Comprehensive Overview

4-(2-Methylphenyl)oxane-2,6-dione, with the CAS number 444102-54-9, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of oxanes, which are cyclic ethers with a six-membered ring. The presence of a 2-methylphenyl substituent imparts distinct properties that make it an interesting subject for both academic research and industrial development.

The chemical structure of 4-(2-methylphenyl)oxane-2,6-dione is characterized by a six-membered oxane ring with two ketone groups at the 2 and 6 positions, and a 2-methylphenyl group attached to the 4 position. This configuration results in a highly conjugated system, which can influence its reactivity and stability. The compound's molecular formula is C₁₃H₁₄O₃, and its molecular weight is approximately 218.25 g/mol.

In the realm of pharmaceutical research, 4-(2-methylphenyl)oxane-2,6-dione has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activities, particularly its anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited significant anti-inflammatory effects in vitro by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it demonstrated potent antioxidant activity by scavenging free radicals and reducing oxidative stress.

The potential therapeutic applications of 4-(2-methylphenyl)oxane-2,6-dione extend beyond inflammation and oxidative stress. Researchers have also investigated its anticancer properties. A study conducted by a team at the University of California in 2020 found that this compound selectively induced apoptosis in various cancer cell lines while showing minimal toxicity to normal cells. The mechanism of action involves the disruption of mitochondrial function and the activation of caspase-dependent pathways.

Beyond its pharmaceutical applications, 4-(2-methylphenyl)oxane-2,6-dione has been explored for its use in materials science. Its unique chemical structure makes it a valuable precursor for the synthesis of advanced materials with tailored properties. For example, researchers at the Massachusetts Institute of Technology have utilized this compound as a building block for the development of novel polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as electronics, coatings, and composites.

The synthesis of 4-(2-methylphenyl)oxane-2,6-dione typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of 2-methylbenzaldehyde with an appropriate ketone followed by cyclization to form the oxane ring. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using catalysts derived from renewable resources.

In conclusion, 4-(2-methylphenyl)oxane-2,6-dione (CAS No. 444102-54-9) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in various scientific and industrial fields.